Cas no 1346673-24-2 (5-(1-Methyl-1,2,3,6-tetrahydropyridin-4-yl)-2-nitropyridine)
5-(1-Methyl-1,2,3,6-tetrahydropyridin-4-yl)-2-nitropyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-(1-methyl-1,2,3,6-tetrahydropyridin-4-yl)-2-nitropyridine
- NGEYWLYKKLDPAK-UHFFFAOYSA-N
- 1'-methyl-6-nitro-1',2',3',6'-tetrahydro-3,4'-bipyridin
- 1'-methyl-6-nitro-1',2',3',6'-tetrahydro-3,4'-bipyridine
- 5-(1-Methyl-1,2,3,6-tetrahydropyridin-4-yl)-2-nitropyridine
-
- Inchi: 1S/C11H13N3O2/c1-13-6-4-9(5-7-13)10-2-3-11(12-8-10)14(15)16/h2-4,8H,5-7H2,1H3
- InChI Key: NGEYWLYKKLDPAK-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CC=C(C=N1)C1=CCN(C)CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 298
- Topological Polar Surface Area: 62
5-(1-Methyl-1,2,3,6-tetrahydropyridin-4-yl)-2-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | CS-2995-250MG |
1′-methyl-6-nitro-1′,2′,3′,6′-tetrahydro-3,4′-bipyridin |
1346673-24-2 | >95% | 0.25 g |
£162.00 | 2023-02-17 | |
| Key Organics Ltd | CS-2995-0.5G |
1′-methyl-6-nitro-1′,2′,3′,6′-tetrahydro-3,4′-bipyridin |
1346673-24-2 | >95% | 0.5g |
£328.00 | 2025-02-08 | |
| Key Organics Ltd | CS-2995-1G |
1′-methyl-6-nitro-1′,2′,3′,6′-tetrahydro-3,4′-bipyridin |
1346673-24-2 | >95% | 1g |
£450.00 | 2025-02-08 | |
| Key Organics Ltd | CS-2995-5G |
1′-methyl-6-nitro-1′,2′,3′,6′-tetrahydro-3,4′-bipyridin |
1346673-24-2 | >95% | 5g |
£1057.00 | 2025-02-08 | |
| Key Organics Ltd | CS-2995-10G |
1′-methyl-6-nitro-1′,2′,3′,6′-tetrahydro-3,4′-bipyridin |
1346673-24-2 | >95% | 10g |
£1664.00 | 2025-02-08 |
5-(1-Methyl-1,2,3,6-tetrahydropyridin-4-yl)-2-nitropyridine Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 5-(1-Methyl-1,2,3,6-tetrahydropyridin-4-yl)-2-nitropyridine
5-(1-Methyl-1,2,3,6-tetrahydropyridin-4-yl)-2-nitropyridine (CAS No. 1346673-24-2): A Comprehensive Overview
5-(1-Methyl-1,2,3,6-tetrahydropyridin-4-yl)-2-nitropyridine (CAS No. 1346673-24-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a unique combination of pyridine and tetrahydropyridine moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural complexity and functional groups make it particularly valuable for drug discovery and material science applications.
The molecular structure of 5-(1-Methyl-1,2,3,6-tetrahydropyridin-4-yl)-2-nitropyridine includes a nitro group at the 2-position of the pyridine ring, which enhances its reactivity in various chemical transformations. Researchers are increasingly exploring its potential in developing novel central nervous system (CNS) targeting compounds, given the pharmacological relevance of similar structures in neuroactive drugs. Recent studies highlight its role in modulating specific neurotransmitter pathways, aligning with current trends in neurological disorder research.
In the context of green chemistry and sustainable synthesis, 5-(1-Methyl-1,2,3,6-tetrahydropyridin-4-yl)-2-nitropyridine has been investigated for its compatibility with eco-friendly catalytic systems. The compound's stability under mild reaction conditions makes it suitable for flow chemistry applications, a hot topic in modern process optimization. Its derivatives have shown promise in crop protection formulations, addressing the growing demand for environmentally benign agrochemicals.
The analytical characterization of CAS 1346673-24-2 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, with particular attention to its stereochemical properties. Recent advancements in computational chemistry have enabled more accurate predictions of its conformational behavior, facilitating rational drug design approaches. These developments respond to the pharmaceutical industry's need for structure-activity relationship (SAR) studies of complex heterocycles.
Market trends indicate rising interest in 5-(1-Methyl-1,2,3,6-tetrahydropyridin-4-yl)-2-nitropyridine from contract research organizations specializing in fragment-based drug discovery. The compound's balanced lipophilicity and molecular weight make it an attractive scaffold for medicinal chemistry optimization. Several patent applications have emerged featuring derivatives of this core structure, particularly in therapeutic areas such as neurodegenerative diseases and inflammatory conditions.
From a regulatory perspective, CAS 1346673-24-2 requires proper handling according to standard laboratory safety protocols, though it doesn't fall under stringent control categories. Its storage stability and compatibility with common organic solvents contribute to its utility in high-throughput screening platforms. The scientific community continues to explore novel synthetic routes to this compound, with recent literature emphasizing atom-economical methodologies and cascade reactions.
The future research directions for 5-(1-Methyl-1,2,3,6-tetrahydropyridin-4-yl)-2-nitropyridine likely involve its incorporation into targeted drug delivery systems and bioconjugation strategies. With the increasing importance of precision medicine, this compound's modular structure offers numerous opportunities for creating tailored therapeutic agents. Ongoing investigations into its metabolic stability and pharmacokinetic properties will further define its potential applications in drug development pipelines.
1346673-24-2 (5-(1-Methyl-1,2,3,6-tetrahydropyridin-4-yl)-2-nitropyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)